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MIC Data and Susceptibility by Species

The table below consolidates specific MIC and susceptibility information found in the search results.

Bacterial
Species/Group

Reported MIC or
Susceptibility

Context / Conditions Source

Staphylococcus
lugdunensis

67% susceptible (33%

resistant) [1]

Clinical isolates; resistance primarily

mediated by blaZ gene [1].

[1]

| Penicillin-susceptible *S. pneumoniae* | MIC < 0.1 µg/mL [2] | Breakpoint for treating pneumococcal

disease, including meningitis [2]. | [2] | | Various Environmental Gram-negative Bacteria | Isolates

showed high-level resistance (e.g., MIC for amoxicillin ≥4,096 µg/mL) [3] | Multi-drug resistant bacteria

isolated from sewage water; not direct targets for Penicillin G [3]. | [3] |

Clinical Dosing Inferred from Susceptibility

The following table outlines recommended dosages of Penicillin G potassium for specific infections, which

indirectly reflect the susceptibility of the causative organisms [4].
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Infection Type
Pathogen (Susceptible
Strains)

Typical Adult Dosage Regimen

Serious Infections
(Pneumonia,
Septicemia)

Streptococcus pyogenes, S.
pneumoniae

12 - 24 million units/day IV, in divided doses

every 4-6 hours [4].

Endocarditis Staphylococcus species
(non-penicillinase-

producing)

5 - 24 million units/day IV, in divided doses
every 4-6 hours [4].

Meningitis S. pneumoniae (with MIC <

0.1 µg/mL)

Up to 24 million units/day IV [4]. IDSA

recommends 24 million units/day in divided
doses every 4 hours [4].

Anthrax Bacillus anthracis (penicillin-
susceptible)

Minimum of 8 million units/day IV, in divided
doses every 6 hours [4].

Experimental Methodologies for MIC Determination

The search results detailed several methods for determining MIC, ranging from standard techniques to novel

technologIES.

Standard Phenotypic Methods [1]:

Disc Diffusion: Performed using either 1 U (EUCAST standard) or 10 U (CLSI standard)

penicillin G discs on Mueller-Hinton agar. Zone-edge appearance (fuzzy vs. sharp) can help
interpret results for staphylococci [1].

MIC Determination: Broth microdilution or use of a Penicillin G Etest strip on Mueller-Hinton
agar is used to determine the precise MIC value [1].

Nitrocefin Test: A rapid test for detecting β-lactamase (penicillinase) production, which is a key
mechanism of resistance [1].

Genomic Prediction Models [5]:

Method: Advanced deep learning models (e.g., Convolutional Neural Networks) can predict

MIC values by integrating bacterial genomic data (e.g., k-mer features, AMR genes) with the
molecular structure of the antibiotic (represented as SMILES strings) [5].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.drugs.com/dosage/penicillin-g-potassium.html
https://www.drugs.com/dosage/penicillin-g-potassium.html
https://www.drugs.com/dosage/penicillin-g-potassium.html
https://www.drugs.com/dosage/penicillin-g-potassium.html
https://www.drugs.com/dosage/penicillin-g-potassium.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7177478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7177478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7177478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7177478/
https://www.nature.com/articles/s41598-024-75973-2
https://www.nature.com/articles/s41598-024-75973-2
https://www.smolecule.com/products/s001851?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Workflow: This approach bypasses the need for initial culturing, using existing databases of

whole genome sequences and corresponding laboratory-derived MIC values to train predictive
models [5].

Novel Biosensor Technology [6]:

Principle: A paper-based organic field-effect transistor (OFET) platform is being developed for
rapid Antimicrobial Susceptibility Testing (AST). It measures protons generated by bacterial
metabolic activity as an indicator of viability under antibiotic exposure [6].
Advantage: This method can provide real-time, quantitative data on antibiotic efficacy and is

particularly useful for analyzing biofilm-forming pathogens, which are often more resistant than
their planktonic counterparts [6].

The workflow for MIC determination and prediction, incorporating both standard and advanced methods,

can be visualized as follows:
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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